Cas no 540-42-1 (isobutyl propionate)

• Product Name: isobutyl propionate
• CAS No: 540-42-1
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00009307
• CID: 38172
• PubChem ID: 87574689
• Update Time: 2025-04-18

isobutyl propionate Chemical and Physical Properties

Names and Identifiers

• isobutyl propionate
• 2-Methyl-1-propyl propanoate
• 2-methylpropyl propanoate
• Propionic Acid Isobutyl Ester

• MDL： MFCD00009307
• Inchi： 1S/C7H14O2/c1-4-7(8)9-5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： FZXRXKLUIMKDEL-UHFFFAOYSA-N
• SMILES： CCC(OCC(C)C)=O

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Water white liquid with ether taste. [1]
• Density: 0.869 g/mL at 25 °C(lit.)
• Melting Point: −71 °C (lit.)
• Boiling Point: 66 °C/60 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.397(lit.)
• Solubility: 1.7g/l
• PSA: 26.30000
• LogP: 1.59560
• Merck: 5150
• FEMA: 2212
• Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether. [7]

isobutyl propionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2394 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： S16
• RTECS：UF4930000
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Explosive Limit：1.1-7.5%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters